Cas no 2228484-60-2 (tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate
• CAS No: 2228484-60-2
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6452804
• PubChem ID: 165690713
• Update Time: 2025-10-30

tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate
• tert-butyl N-{1-[1-(hydroxymethyl)cyclopropyl]propan-2-yl}-N-methylcarbamate
• 2228484-60-2
• EN300-1903817

• Inchi： 1S/C13H25NO3/c1-10(8-13(9-15)6-7-13)14(5)11(16)17-12(2,3)4/h10,15H,6-9H2,1-5H3
• InChI Key： ABYPTVHJPVPAOY-UHFFFAOYSA-N
• SMILES： OCC1(CC(C)N(C(=O)OC(C)(C)C)C)CC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate

Introduction to tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate (CAS No. 2228484-60-2)

tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate (CAS No. 2228484-60-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The detailed exploration of its properties, synthesis, and biological activities is essential for advancing its development as a potential drug candidate.

The molecular structure of tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate is composed of a tert-butyl group, a carbamate functional group, and a cyclopropyl moiety. These structural elements contribute to its stability and reactivity, making it an interesting subject for both academic and industrial research. The tert-butyl group provides steric protection, while the carbamate functional group is known for its ability to form stable amide bonds, which are crucial in many biological processes.

Recent studies have focused on the synthesis and optimization of tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate. One notable approach involves the use of transition metal-catalyzed reactions to achieve high yields and stereoselectivity. For instance, a palladium-catalyzed coupling reaction has been successfully employed to synthesize this compound with high efficiency. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste production.

In terms of biological activity, tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate has demonstrated significant potential as a modulator of various biological pathways. Research has shown that it can interact with specific enzymes and receptors, leading to therapeutic effects in several disease models. For example, studies have indicated that this compound can inhibit the activity of certain kinases involved in cancer progression, making it a promising candidate for anticancer drug development.

Furthermore, the cyclopropyl moiety in tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate contributes to its unique pharmacological properties. Cyclopropyl-containing compounds are known for their ability to penetrate cell membranes efficiently, which enhances their bioavailability and efficacy. This feature is particularly important in the development of drugs that need to reach specific cellular targets.

The hydroxymethyl group in the structure of tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate adds another layer of complexity and functionality. This group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets. Additionally, the presence of a hydroxymethyl group can influence the solubility and metabolic stability of the compound, factors that are critical for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate. Preliminary results have shown promising outcomes in preclinical studies, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, tert-butyl N-{1-1-(hydroxymethyl)cyclopropylpropan-2-yl}-N-methylcarbamate (CAS No. 2228484-60-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.